Cas no 2228120-58-7 (tert-butyl 3-(1-amino-2,2-dimethylcyclopropyl)morpholine-4-carboxylate)

• Product Name: tert-butyl 3-(1-amino-2,2-dimethylcyclopropyl)morpholine-4-carboxylate
• CAS No: 2228120-58-7
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 5975220
• PubChem ID: 165968858
• Update Time: 2025-06-11

tert-butyl 3-(1-amino-2,2-dimethylcyclopropyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-amino-2,2-dimethylcyclopropyl)morpholine-4-carboxylate
• EN300-1901314
• 2228120-58-7

• Inchi： 1S/C14H26N2O3/c1-12(2,3)19-11(17)16-6-7-18-8-10(16)14(15)9-13(14,4)5/h10H,6-9,15H2,1-5H3
• InChI Key： GRSPACMCCUUBQM-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C1)C1(CC1(C)C)N

Computed Properties

• Exact Mass: 270.19434270g/mol
• Monoisotopic Mass: 270.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.8Ų

Additional information on tert-butyl 3-(1-amino-2,2-dimethylcyclopropyl)morpholine-4-carboxylate

tert-butyl 3-(1-amino-2,2-dimethylcyclopropyl)morpholine-4-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-(1-amino-2,2-dimethylcyclopropyl)morpholine-4-carboxylate, with the CAS number NO2228120-58-7, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development. The molecule combines a morpholine ring system with a substituted cyclopropyl group, making it a promising candidate for various biological studies.

The morpholine moiety in this compound is a six-membered ring containing one oxygen atom and one nitrogen atom. This structure is known for its versatility in forming hydrogen bonds and its ability to act as a bioisostere in drug design. The presence of the tert-butyl group further enhances the molecule's stability and lipophilicity, which are critical properties for drug candidates. Recent studies have highlighted the importance of such structural features in improving the pharmacokinetic profiles of therapeutic agents.

The cyclopropyl group attached to the morpholine ring introduces additional complexity to the molecule. Cyclopropane rings are known for their strained geometry, which can lead to unique reactivity and interactions with biological targets. In this compound, the cyclopropyl group is substituted with an amino group and two methyl groups, creating a highly functionalized structure. This substitution pattern not only increases the molecule's stereochemical diversity but also provides potential sites for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have developed novel methodologies to construct the morpholine-cyclopropane hybrid system, leveraging techniques such as ring-opening reactions and transition-metal-catalyzed couplings. These methods have significantly improved the yield and purity of the compound, making it more accessible for large-scale studies.

In terms of pharmacological activity, tert-butyl 3-(1-amino-2,2-dimethylcyclopropyl)morpholine-4-carboxylate has shown promising results in preclinical models. Studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and neurodegenerative diseases. The compound's interaction with specific receptors and enzymes has been characterized using advanced techniques such as X-ray crystallography and molecular dynamics simulations.

The carboxylic acid ester functionality present in this molecule plays a crucial role in its pharmacokinetic properties. The tert-butyl ester group enhances the compound's absorption and bioavailability, while also providing a site for controlled drug release. This feature makes it an attractive candidate for sustained-release formulations, which are highly desirable in therapeutic applications.

Moreover, the amino group on the cyclopropyl ring introduces additional flexibility to the molecule. This flexibility allows for interactions with a broader range of biological targets, potentially expanding its therapeutic applications. Recent research has explored its potential as an inhibitor of certain kinases and proteases, which are implicated in various pathological conditions.

In conclusion, tert-butyl 3-(1-amino-2,2-dimethylcyclopropyl)morpholine-4-carboxylate represents a cutting-edge chemical entity with significant potential in drug discovery. Its unique structure, combined with advances in synthetic chemistry and pharmacological studies, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapeutic agents.